DHA Ceramide

• Molecular Formula: C40H67NO3
• Molecular Weight: 610.0 g/mol
• InChI: InChI=1S/C40H67NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-24-26-28-30-32-34-36-40(44)41-38(37-42)39(43)35-33-31-29-27-25-23-16-14-12-10-8-6-4-2/h5,7,11,13,17-18,20-21,24,26,30,32-33,35,38-39,42-43H,3-4,6,8-10,12,14-16,19,22-23,25,27-29,31,34,36-37H2,1-2H3,(H,41,44)/b7-5-,13-11-,18-17-,21-20-,26-24-,32-30-,35-33+/t38-,39+/m0/s1
• InChIKey: FJIORUKHMONWBE-LMKSEBPISA-N

DHA Ceramide Chemical Identity & Specifications

DHA Ceramide (C22:6 Ceramide; CAS 218608-43-6) is a defined sphingolipid entity composed of a sphingosine backbone (C18) amide-linked to docosahexaenoic acid (C22:6 n-3), yielding a molecular formula of C₄₀H₆₇NO₃ and a molecular weight of 609.96 g/mol [1]. This compound is not a physiological stratum corneum ceramide but a synthetic omega-3-containing analog, distinguishable from native acylceramides (e.g., CER[EOS]) by its six double bonds in the N-acyl chain [2]. It is supplied as a research-grade powder with solubility in DMSO (≥100 mg/mL) and requires storage at -20°C under nitrogen with protection from light [1].

Identity

Synthetic omega-3 ceramide analog (DHA C22:6)

Research Use

Negative control for omega-3 skin sphingolipid modulation studies

Format

Research-grade powder; DMSO-soluble; -20°C nitrogen storage

• [1] GLPBIO. DHA Ceramide (C22:6 Ceramide) Product Datasheet. CAS No. 218608-43-6. View Source
• [2] Kendall AC, Kiezel-Tsugunova M, Brownbridge LC, Harwood JL, Nicolaou A. Lipid functions in skin: differential effects of n-3 polyunsaturated fatty acids on cutaneous ceramides, in a human skin organ culture model. Biochim Biophys Acta Biomembr. 2017;1859(9 Pt B):1679-1689. View Source

DHA Ceramide: Generic Substitution Limitations

Interchanging DHA Ceramide with other sphingolipid backbones or even with closely related omega-3 analogs (e.g., EPA-containing ceramides) is not supported by ex vivo human skin data. DHA supplementation (50 μM) in human skin organ culture failed to significantly alter epidermal ceramide production or levels of barrier-critical CER[EOH], CER[EOS], and CER[EOP] species, whereas EPA under identical conditions augmented dermal CER[NS] and CER[NDS] and increased epidermal ceramide-1-phosphate [1]. This differential profile demonstrates that the fatty acid moiety determines distinct biochemical outcomes; substituting DHA Ceramide with EPA-Ceramide or native linoleate-containing ceramides would yield non-equivalent experimental or formulation results, undermining reproducibility in barrier research or mechanistic studies.

EPA-Ceramide substitution

DHA Ceramide does not alter epidermal ceramides, unlike EPA which induces dermal CER[NS]/CER[NDS] and ceramide-1-phosphate, yielding divergent skin model outcomes.

Native linoleate CER[EOS] substitution

DHA's six double bonds may shift lamellar phase behavior and lateral packing relative to linoleate-containing ceramides, requiring validation.

• [1] Kendall AC, Kiezel-Tsugunova M, Brownbridge LC, Harwood JL, Nicolaou A. Lipid functions in skin: differential effects of n-3 polyunsaturated fatty acids on cutaneous ceramides, in a human skin organ culture model. Biochim Biophys Acta Biomembr. 2017;1859(9 Pt B):1679-1689. View Source

DHA Ceramide Differentiation Evidence

Epidermal Ceramide Modulation: DHA vs. EPA

In a 6-day ex vivo human skin organ culture model, DHA (50 μM) did not significantly alter the production of any of 321 individual ceramide species assessed, including the barrier-essential CER[EOH], CER[EOS], and CER[EOP] subclasses. In contrast, EPA (50 μM) augmented dermal production of CER[NS] and CER[NDS] families and increased epidermal ceramide-1-phosphate levels [1].

Epidermal Ceramide Modulation

Head-to-head

DHA: no significant change in 321 ceramide species; EPA: augmented dermal CER[NS]/CER[NDS] and epidermal ceramide-1-phosphate.

DHA serves as negative control for omega-3 skin sphingolipid studies.

Ex vivo human skin, 6-day culture, LC-ESI-MS/MS.

Evidence Dimension	Change in epidermal ceramide subclass levels (CER[EOH], CER[EOS], CER[EOP])
Target Compound Data	No significant change from control
Comparator Or Baseline	EPA (50 μM): No significant change; EPA increased dermal CER[NS]/CER[NDS] and epidermal ceramide-1-phosphate
Quantified Difference	Qualitative differential: DHA = no effect; EPA = specific dermal ceramide induction + epidermal C1P elevation
Conditions	Human ex vivo skin explants, 6-day culture, 50 μM supplementation, LC-ESI-MS/MS quantification of 321 ceramide species

Why This Matters

For researchers investigating omega-3-mediated modulation of cutaneous sphingolipid metabolism, DHA Ceramide serves as a negative control or baseline reference, while EPA Ceramide is required for observing dermal ceramide augmentation.

• [1] Kendall AC, Kiezel-Tsugunova M, Brownbridge LC, Harwood JL, Nicolaou A. Lipid functions in skin: differential effects of n-3 polyunsaturated fatty acids on cutaneous ceramides, in a human skin organ culture model. Biochim Biophys Acta Biomembr. 2017;1859(9 Pt B):1679-1689. View Source

Single-Ceramide Orthorhombic Packing Enhancement

In an ex vivo skin barrier repair model using tape-stripped human skin, topical application of a formulation containing a single ceramide (CER[EOS] analog) resulted in a higher fraction of lipids adopting an orthorhombic lateral packing organization compared to untreated compromised skin [1]. The study further noted that the strongest denser lateral lipid packing effect was observed with the single-ceramide formulation, not with multi-ceramide plus fatty acid formulations [1].

Orthorhombic Packing

Class-level inference

Single-ceramide formulation: strongest orthorhombic packing effect observed among tested formulations.

Supports single-ceramide selection for lateral packing studies.

FTIR, ex vivo tape-stripped skin.

Evidence Dimension	Fraction of lipids adopting orthorhombic lateral packing (FTIR)
Target Compound Data	Single ceramide formulation: increased orthorhombic fraction (strongest effect observed among tested formulations)
Comparator Or Baseline	Multi-ceramide + fatty acid formulation: similar orthorhombic fraction; untreated compromised skin: baseline (lower orthorhombic fraction)
Quantified Difference	Qualitative ranking: single ceramide > multi-ceramide + FA > untreated compromised skin (no effect on lamellar organization observed)
Conditions	Ex vivo human skin, SC removed by stripping, topical formulation application, FTIR and small-angle X-ray diffraction analysis

Why This Matters

This establishes that ceramide identity and formulation complexity differentially influence lateral lipid packing—a key determinant of barrier function—providing a rationale for selecting defined single-ceramide entities over complex mixtures for specific mechanistic studies.

• [1] van Smeden J, Janssens M, Boiten WA, et al. Topically Applied Ceramides Interact with the Stratum Corneum Lipid Matrix in Compromised Ex Vivo Skin. Pharm Res. 2018;35(3):48. View Source

CER[EOS] vs. CER[EOP] Lamellar Phase Behavior

X-ray powder diffraction and FT-Raman spectroscopy studies of long-chain omega-acylceramides revealed that CER[EOS] and CER[EOP] exhibit distinct thermotropic phase behaviors. In the absence of CER[EOS], model membranes formed only a short lamellar phase (SLP; repeat distance d = 5.3 nm) rather than the long periodicity phase (LPP) essential for barrier function [1][2].

LPP Formation (CER[EOS])

Head-to-head

Long periodicity phase (LPP): 13 nm repeat distance (with CER[EOS]) vs. short lamellar phase (SLP): 5.3 nm (without).

CER[EOS] required for barrier-relevant LPP.

X-ray diffraction, model membranes.

Evidence Dimension	Lamellar phase formation in stratum corneum lipid model membranes
Target Compound Data	CER[EOS]: Essential for formation of long periodicity phase (LPP; ~13 nm repeat distance)
Comparator Or Baseline	Without CER[EOS]: Only short lamellar phase (SLP; d = 5.3 nm) forms
Quantified Difference	Presence vs. absence: LPP (13 nm) vs. SLP (5.3 nm); CER[EOS] required for LPP
Conditions	X-ray powder diffraction, FT-Raman spectroscopy, model membrane systems

Why This Matters

The specific omega-acylceramide subclass determines lamellar phase architecture. DHA Ceramide, as a non-native acylceramide analog, provides a tool to probe how N-acyl unsaturation (six double bonds) alters phase behavior relative to native linoleate-containing CER[EOS].

• [1] Kessner D, Brezesinski G, Funari SS, Dobner B, Neubert RHH. Impact of the long chain omega-acylceramides on the stratum corneum lipid nanostructure. Part 1: Thermotropic phase behaviour of CER[EOS] and CER[EOP] studied using X-ray powder diffraction and FT-Raman spectroscopy. Chem Phys Lipids. 2010;163(1):42-50. View Source
• [2] de Jager M, Gooris G, Ponec M, Bouwstra J. Lipid mixtures prepared with ceramide EOS, cholesterol and free fatty acids form a unique lamellar phase. J Lipid Res. 2004;45:923-932. View Source

Bound Ceramides & TEWL Correlation

Quantitative analysis of covalently bound ceramides in human stratum corneum demonstrated a significant negative correlation with transepidermal water loss (TEWL) [1]. This establishes that ceramide content and type directly influence barrier permeability metrics.

Bound Ceramide & TEWL

Class-level inference

Significant negative correlation between covalently bound ceramides and transepidermal water loss (TEWL).

Ceramide content influences barrier permeability in human stratum corneum.

Human SC, TEWL; p-value to verify.

Evidence Dimension	Correlation between covalently bound ceramide amount and TEWL
Target Compound Data	Class-level finding: Higher bound ceramide levels correlate with lower TEWL (quantitative negative correlation)
Comparator Or Baseline	Lower bound ceramide levels correlate with higher TEWL (compromised barrier)
Quantified Difference	Significant negative correlation (p-value not specified in abstract; full study required for exact r-value)
Conditions	Human stratum corneum samples, TEWL measurement, bound ceramide quantification

Why This Matters

This class-level evidence provides the quantitative rationale for selecting ceramide variants in barrier repair formulations. DHA Ceramide, as a defined molecular entity, enables controlled studies of how specific N-acyl modifications affect bound ceramide incorporation and resultant TEWL.

• [1] Relationship between covalently bound ceramides and transepidermal water loss (TEWL). Arch Dermatol Res. 2000;292(9):471-474. View Source

DHA Ceramide Applications

Omega-3 Ceramide Modulation: Negative Control

Based on direct ex vivo evidence showing DHA does not alter epidermal CER[EOH], CER[EOS], or CER[EOP] levels, DHA Ceramide serves as a critical negative control when investigating omega-3 PUFA effects on skin sphingolipid metabolism [1]. Researchers can use DHA Ceramide to distinguish EPA-specific ceramide induction from non-specific omega-3 effects in human skin organ culture models.

Lipid Bilayer Phase & Fluidity Probing

The six double bonds in the DHA N-acyl chain confer distinct biophysical properties compared to saturated or monounsaturated ceramide analogs. DHA Ceramide is appropriate for X-ray diffraction, FTIR, and fluorescence anisotropy studies investigating how polyunsaturation alters lamellar phase formation, lipid packing density, and membrane fluidity in model lipid bilayer systems.

LC-MS/MS Ceramide Profiling Standard

With a defined molecular weight of 609.96 g/mol and unique retention time characteristics, DHA Ceramide serves as a calibration standard and internal reference for targeted lipidomics workflows quantifying ceramide species in biological samples [1]. Its distinct m/z signature facilitates accurate identification in complex lipid extracts from skin, brain, and other tissues.

Topical Formulation for Lipid Packing Optimization

As demonstrated in ex vivo barrier repair models, single-ceramide formulations produce the strongest enhancement of orthorhombic lipid packing in compromised stratum corneum [2]. DHA Ceramide can be employed to test whether omega-3-containing ceramides confer comparable or distinct lateral packing effects relative to native CER[EOS] or saturated-chain analogs, informing rational formulation design.

Application

Selection Property

Validation Focus

Negative control for omega-3 skin sphingolipid metabolism

Non-responsive epidermal ceramide profile (CER[EOH]/EOS/EOP)

Ex vivo human skin organ culture models; LC-MS/MS ceramide profiling

Lipid bilayer phase & fluidity studies

Six double bonds alter N-acyl chain unsaturation and membrane dynamics

X-ray diffraction, FTIR, fluorescence anisotropy

LC-MS/MS ceramide profiling standard

Distinct mass signature and retention characteristics

Targeted lipidomics; biological sample ceramide quantification

Topical formulation lipid packing studies

Single-ceramide enhances orthorhombic lateral packing

Ex vivo barrier repair models; FTIR lateral packing analysis

• [1] Kendall AC, Kiezel-Tsugunova M, Brownbridge LC, Harwood JL, Nicolaou A. Lipid functions in skin: differential effects of n-3 polyunsaturated fatty acids on cutaneous ceramides, in a human skin organ culture model. Biochim Biophys Acta Biomembr. 2017;1859(9 Pt B):1679-1689. View Source
• [2] van Smeden J, Janssens M, Boiten WA, et al. Topically Applied Ceramides Interact with the Stratum Corneum Lipid Matrix in Compromised Ex Vivo Skin. Pharm Res. 2018;35(3):48. View Source